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Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1139454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ENMD-2076 is a potent, orally bioavailable small molecule inhibitor targeting multiple kinases

implicated in cancer progression, including Aurora A and various angiogenic tyrosine kinases

such as FLT3, VEGFR, and FGFR.[1][2] Accurate preparation and storage of ENMD-2076

stock solutions are critical for obtaining reliable and reproducible results in preclinical research.

Dimethyl sulfoxide (DMSO) is the most common solvent for preparing high-concentration stock

solutions of ENMD-2076 for in vitro studies. These application notes provide detailed

information on the solubility and stability of ENMD-2076 in DMSO, along with protocols for its

preparation and storage.

Physicochemical Properties of ENMD-2076
Property Value

Molecular Formula C₂₁H₂₅N₇

Molecular Weight 375.47 g/mol

Appearance Solid, white to light yellow powder

CAS Number 934353-76-1
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Solubility of ENMD-2076 in DMSO
ENMD-2076 exhibits high solubility in DMSO. However, reported values from different suppliers

show some variation, which may be attributable to differences in compound purity, crystal form,

or experimental conditions.

Table 1: Reported Solubility of ENMD-2076 in DMSO

Solubility
Molar Concentration
(approx.)

Source

≥18.75 mg/mL ≥49.9 mM RayBiotech[3]

105 mg/mL 279.6 mM Selleck Chemicals[4]

≥31 mg/mL ≥82.6 mM MedchemExpress

It is recommended to start with a conservative estimate and confirm the solubility for a specific

batch of the compound if necessary. For most in vitro applications, a 10 mM stock solution is

readily achievable and commonly used.[3]

Protocol for Preparing a 10 mM ENMD-2076 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ENMD-2076 in DMSO.

Materials:

ENMD-2076 powder

Anhydrous, high-purity DMSO

Vortex mixer

Warming bath or sonicator (optional)

Sterile, amber glass vials or polypropylene tubes
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Procedure:

Calculate the required mass of ENMD-2076:

For 1 mL of a 10 mM solution, the required mass is:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 375.47 g/mol * 1000 mg/g = 3.7547 mg

Weigh the ENMD-2076 powder:

Carefully weigh the calculated amount of ENMD-2076 powder.

Dissolve in DMSO:

Add the appropriate volume of anhydrous DMSO to the weighed ENMD-2076.

Vortex the solution thoroughly until the powder is completely dissolved.

Aid dissolution (if necessary):

If the compound does not dissolve readily, gentle warming of the solution to 37°C or brief

sonication can be applied to facilitate dissolution.

Storage:

Aliquot the stock solution into smaller volumes in sterile, amber glass vials or

polypropylene tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Workflow for Preparing ENMD-2076 Stock Solution
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Workflow for Preparing ENMD-2076 Stock Solution
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Caption: A flowchart illustrating the steps for preparing a stock solution of ENMD-2076 in

DMSO.

Stability of ENMD-2076 in DMSO
The stability of ENMD-2076 in DMSO is crucial for ensuring the accuracy of experimental

results. While specific, long-term stability data for ENMD-2076 in DMSO is not extensively

published, general guidelines for small molecules in DMSO and supplier recommendations

provide a basis for proper handling and storage.

Key Factors Affecting Stability:

Water Content: DMSO is hygroscopic and can absorb moisture from the atmosphere. The

presence of water can promote the degradation of some compounds. It is essential to use

anhydrous DMSO and minimize the exposure of stock solutions to air.

Temperature: Lower temperatures generally slow down the rate of chemical degradation.

Freeze-Thaw Cycles: Repeated freezing and thawing can introduce moisture and may lead

to the precipitation of the compound. Aliquoting stock solutions into smaller, single-use

volumes is highly recommended.

Light: Exposure to light can cause photodegradation of sensitive compounds. The use of

amber vials is recommended to protect solutions from light.

Table 2: Recommended Storage Conditions and Stability

Storage Temperature Duration Recommendations

-20°C Up to 1 month
For short to medium-term

storage.

-80°C Up to 1 year For long-term storage.

General Protocol for Assessing Long-Term Stability of
ENMD-2076 in DMSO
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This protocol provides a framework for conducting a long-term stability study of ENMD-2076 in

DMSO.

Materials:

ENMD-2076 DMSO stock solution (e.g., 10 mM)

Anhydrous DMSO

Amber glass vials

LC-MS or HPLC system

Storage facilities at different temperatures (e.g., -20°C, 4°C, room temperature)

Procedure:

Prepare Stock Solution:

Prepare a fresh stock solution of ENMD-2076 in anhydrous DMSO at the desired

concentration.

Aliquot:

Dispense aliquots of the stock solution into multiple amber glass vials, minimizing

headspace.

Time-Zero Analysis (T₀):

Immediately analyze one aliquot using a validated LC-MS or HPLC method to determine

the initial purity and concentration. This serves as the baseline.

Storage:

Store the remaining vials at the selected temperatures (-20°C, 4°C, and room

temperature) and protect them from light.

Time-Point Analysis:
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At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve

one vial from each storage condition.

Allow the vial to equilibrate to room temperature before opening.

Analyze the sample using the same LC-MS or HPLC method as the T₀ analysis.

Data Analysis:

Compare the purity and concentration of the stored samples to the T₀ sample to determine

the percentage of degradation.

Workflow for Stability Assessment
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Workflow for Assessing ENMD-2076 Stability in DMSO
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Simplified Signaling Pathways Inhibited by ENMD-2076

ENMD-2076 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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